5-(Dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide

• CAS No.: 691410-93-2
• Product Name: 5-(Dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide
• Molecular Formula: C19H34N2O2S4
• Molecular Weight: 450.8 g/mol
• IUPAC Name: 5-(dithiolan-3-yl)-N-[3-[5-(dithiolan-3-yl)pentanoylamino]propyl]pentanamide
• Standard InChI: InChI=1S/C19H34N2O2S4/c22-18(8-3-1-6-16-10-14-24-26-16)20-12-5-13-21-19(23)9-4-2-7-17-11-15-25-27-17/h16-17H,1-15H2,(H,20,22)(H,21,23)
• Standard InChIKey: QGUXZRFEKWOQQL-UHFFFAOYSA-N
• SMILES: C1CSSC1CCCCC(=O)NCCCNC(=O)CCCCC2CCSS2
• Canonical SMILES: C1CSSC1CCCCC(=O)NCCCNC(=O)CCCCC2CCSS2
• Description: α-Lipoic acid is a cyclic disulfide antioxidant that interconverts with its reduced dithiol form. It is an essential cofactor for decarboxylation reactions of the citric acid cycle and acts as a general antioxidant. AN-7 is a more lipophilic analog of α-lipoic acid with enhanced potency and 1.5-fold increased maximal capacity to stimulate glucose transport into myocytes. This identifies the analogs of lipoic acid as potential new treatments for diabetes.
• Synonyms: 3-(5-[1,2]dithiolan-3yl-pentanoylamino)-propyl]-amide
• Reference: 1.Biewenga, G.P.,Haenen, G.R.M.M., and Bast, A. The pharmacology of the antioxidant lipoic acid. General Pharmacology 29(3), 315-331 (1997).
• PubChem Compound: 10433927
• Last Modified: Nov 11 2021